Cas no 150033-77-5 (1-Pentanone, 1-(2-hydroxy-5-methylphenyl)-)

1-Pentanone, 1-(2-hydroxy-5-methylphenyl)- structure
150033-77-5 structure
Product Name:1-Pentanone, 1-(2-hydroxy-5-methylphenyl)-
CAS No:150033-77-5
MF:C12H16O2
MW:192.254243850708
CID:1322426
PubChem ID:4418575
Update Time:2025-04-20

1-Pentanone, 1-(2-hydroxy-5-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentanone, 1-(2-hydroxy-5-methylphenyl)-
    • AKOS023703262
    • 1-(2-hydroxy-5-methylphenyl)-1-pentanone
    • 1-(5-Methyl-2-hydroxyphenyl)-1-pentanone
    • SCHEMBL8712689
    • 1-(2-hydroxy-5-methylphenyl)pentan-1-one
    • AMYLMETACRESOL IMPURITY F [EP IMPURITY]
    • 150033-77-5
    • NSJ014E72Q
    • Amylmetacresol impurity F [EP]
    • UNII-NSJ014E72Q
    • Inchi: 1S/C12H16O2/c1-3-4-5-11(13)10-8-9(2)6-7-12(10)14/h6-8,14H,3-5H2,1-2H3
    • InChI Key: JIEGZBWQZYNWLR-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=CC=C(C)C=1)O)CCCC

Computed Properties

  • Exact Mass: 192.11508
  • Monoisotopic Mass: 192.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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